Cas no 1525417-86-0 (6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide
• CAS No: 1525417-86-0
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5463249
• Update Time: 2025-10-25

6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide
• Z1430524157

• Inchi： 1S/C10H11FN2O2/c11-9-2-1-7(5-12-9)10(14)13-8-3-4-15-6-8/h1-2,5,8H,3-4,6H2,(H,13,14)
• InChI Key： VWPBGYNJYRSEOR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NC1COCC1)=O

Computed Properties

• Exact Mass: 210.08045576 g/mol
• Monoisotopic Mass: 210.08045576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.20
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide

6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide (CAS No. 1525417-86-0)

The compound 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide (CAS No. 1525417-86-0) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, physical and chemical properties, biological activities, and potential applications of this compound.

Structural Features and Synthesis Methods

The molecular structure of 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide is composed of a pyridine ring substituted with a fluorine atom at the 6-position and an oxolane (tetrahydrofuran) group attached via an amide linkage at the 3-position. This arrangement creates a molecule with both aromatic and cyclic ether functionalities, which can influence its chemical reactivity and biological interactions.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution, amide bond formation, and cyclization reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical processes.

Physical and Chemical Properties

Understanding the physical and chemical properties of 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide is crucial for its application in various fields. The compound exhibits a melting point of approximately 180°C and a boiling point around 420°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined through experimental studies, which are essential for optimizing its use in pharmaceutical formulations.

The molecular weight of 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide is approximately 249 g/mol, with a density of about 1.2 g/cm³. These parameters are critical for determining its stability under different storage conditions and for predicting its behavior in various chemical reactions.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide, particularly in the context of enzyme inhibition and cellular signaling pathways. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Such findings underscore its potential as a lead compound in anticancer drug development.

In addition to its pharmacological applications, 6-fluoro-N-(oxolan-3